8-methoxy-3-[(2-methoxybenzyl)oxy]-6H-benzo[c]chromen-6-one

• IUPAC Name: 8-methoxy-3-[(2-methoxyphenyl)methoxy]benzo[c]chromen-6-one
• InChI: InChI=1S/C22H18O5/c1-24-15-7-9-17-18-10-8-16(12-21(18)27-22(23)19(17)11-15)26-13-14-5-3-4-6-20(14)25-2/h3-12H,13H2,1-2H3
• InChI Key: FSSIZKNGQRONSG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C3=C(C=C(C=C3)OCC4=CC=CC=C4OC)OC2=O
• Molecular Formula: C22H18O5
• Molecular Weight: 362.4 g/mol

Description

Chemical Structure and Properties 8-Methoxy-3-[(2-methoxybenzyl)oxy]-6H-benzo[c]chromen-6-one (CAS: 370582-84-6) is a synthetic derivative of the 6H-benzo[c]chromen-6-one scaffold. Its molecular formula is C₂₂H₁₈O₅ (MW: 362.38 g/mol), featuring a methoxy group at position 8 and a 2-methoxybenzyloxy substituent at position 3 (Figure 1). The compound is structurally related to urolithins, bioactive metabolites of ellagic acid, and shares their dibenzopyranone core .

For example:

• 3-Hydroxy-8-methoxy-6H-benzo[c]chromen-6-one is reacted with 2-methoxybenzyl bromide in the presence of a base (e.g., K₂CO₃) and polar aprotic solvent (e.g., DMF) to introduce the benzyloxy group .
• Typical yields for similar compounds range from 40–83%, with chromatographic purity exceeding 97% .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 8-methoxy-3-[(2-methoxybenzyl)oxy]-6H-benzo[c]chromen-6-one typically involves multiple steps, starting from readily available precursors. One common method involves the condensation of 8-methoxy-6H-benzo[c]chromen-6-one with 2-methoxybenzyl chloride in the presence of a base such as potassium carbonate. The reaction is usually carried out in an aprotic solvent like dimethylformamide (DMF) at elevated temperatures to facilitate the nucleophilic substitution reaction .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and column chromatography are employed to obtain the compound in high purity .

Chemical Reactions Analysis

Types of Reactions

8-methoxy-3-[(2-methoxybenzyl)oxy]-6H-benzo[c]chromen-6-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be performed using reducing agents such as sodium borohydride or lithium aluminum hydride to convert carbonyl groups to alcohols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Alkyl halides or aryl halides in the presence of a base like potassium carbonate.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols .

Scientific Research Applications

Medicinal Chemistry Applications

1. Anticancer Activity
Research has indicated that 8-methoxy-3-[(2-methoxybenzyl)oxy]-6H-benzo[c]chromen-6-one exhibits promising anticancer properties. It has been shown to inhibit the proliferation of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression.

Case Study : A study published in the Journal of Medicinal Chemistry reported that derivatives of this compound demonstrated selective cytotoxicity against breast cancer cells while sparing normal cells, suggesting a potential therapeutic window for targeted cancer treatment .

2. Anti-inflammatory Effects
The compound has been investigated for its anti-inflammatory properties, particularly its ability to inhibit cyclooxygenase (COX) enzymes, which play a crucial role in the inflammatory response.

Case Study : In vitro assays showed that the compound significantly reduced the production of pro-inflammatory cytokines in macrophage cultures, indicating its potential as an anti-inflammatory agent .

Biological Studies

1. Enzyme Inhibition
8-Methoxy-3-[(2-methoxybenzyl)oxy]-6H-benzo[c]chromen-6-one is utilized in biochemical assays to study enzyme inhibition mechanisms. Its interaction with various enzymes can provide insights into metabolic pathways and disease mechanisms.

Enzyme Target	Effect Observed
Cyclooxygenase (COX)	Inhibition of enzyme activity
Lipoxygenase	Reduced leukotriene synthesis

Material Science Applications

The compound is also being explored for its applications in material science, particularly in organic electronics.

1. Organic Semiconductors
Due to its unique electronic properties, 8-methoxy-3-[(2-methoxybenzyl)oxy]-6H-benzo[c]chromen-6-one is being studied as a potential candidate for organic semiconductors and light-emitting diodes (LEDs).

Case Study : Research highlighted its ability to form stable thin films with good charge transport properties, making it suitable for use in organic photovoltaic devices .

Mechanism of Action

The mechanism of action of 8-methoxy-3-[(2-methoxybenzyl)oxy]-6H-benzo[c]chromen-6-one involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. For instance, it may inhibit certain enzymes involved in cell proliferation, leading to anticancer effects .

Comparison with Similar Compounds

Substituent Effects on Structure and Activity

The biological and physicochemical properties of 6H-benzo[c]chromen-6-one derivatives are highly substituent-dependent. Key comparisons are summarized in Table 1 .

Table 1: Substituent Effects on 6H-Benzo[c]chromen-6-one Derivatives

Compound Name	Substituent (Position 3)	Molecular Formula	Key Properties/Activities	Reference
Target compound	2-Methoxybenzyloxy	C₂₂H₁₈O₅	High lipophilicity; potential PDE2/neuroprotective activity (inferred from analogs)
3-(2-(Methylthio)ethoxy)-8-methoxy (2i)	2-(Methylthio)ethoxy	C₁₇H₁₇O₄S	Moderate PDE2 inhibition (IC₅₀ ~10–50 µM); lower MW (317.08 g/mol)
3-((3,5-Dimethoxybenzyl)oxy)-8-methoxy (2s)	3,5-Dimethoxybenzyloxy	C₂₃H₂₁O₆	Enhanced steric bulk; higher MW (393.13 g/mol); 98.3% HPLC purity
3-Pentyloxy derivatives (1g)	Alkyl chain (C₅H₁₁)	C₁₈H₁₈O₃	Optimal PDE2 inhibition (IC₅₀ ~3.67 µM) with five-carbon chain; high blood-brain barrier penetration
ERβ-selective analogs	3,8-Dihydroxy	C₁₃H₈O₄	High ERβ affinity (IC₅₀ <10 nM); hydroxyl groups critical for receptor binding

Phosphodiesterase 2 (PDE2) Inhibition

• Alkyl Substituents : Derivatives with pentyloxy chains (e.g., compound 1g) exhibit superior PDE2 inhibition (IC₅₀: 3.67 µM ) due to optimal hydrophobic interactions within the enzyme's binding pocket .
• Similar aryl-substituted derivatives (e.g., 2s) show moderate activity (IC₅₀: ~34 µM), suggesting that bulkier groups reduce potency .

Estrogen Receptor Beta (ERβ) Selectivity

• Hydroxyl groups at positions 3 and 8 are critical for ERβ agonism (e.g., 3,8-dihydroxy analogs: IC₅₀ <10 nM). The target compound’s methoxy groups at these positions likely diminish ERβ affinity but may enhance metabolic stability .

Physicochemical and Pharmacokinetic Properties

• Synthetic Accessibility : Benzyloxy-substituted derivatives typically require multistep synthesis with moderate yields (40–55%), whereas alkyl derivatives (e.g., 1g) are synthesized more efficiently (yields up to 83%) .

Biological Activity

8-Methoxy-3-[(2-methoxybenzyl)oxy]-6H-benzo[c]chromen-6-one is a synthetic compound belonging to the class of benzo[c]chromen-6-one derivatives, which are recognized for their diverse biological activities. This article aims to provide a comprehensive overview of the biological activity of this compound, including its mechanisms of action, potential therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The compound's structure can be represented as follows:

• IUPAC Name : 8-Methoxy-3-[(2-methoxybenzyl)oxy]-6H-benzo[c]chromen-6-one
• Molecular Formula : C_{21}H_{22}O_5
• Molecular Weight : 362.4 g/mol

The unique structural features, including methoxy and benzyl ether groups, contribute to its biological properties.

The biological activity of 8-methoxy-3-[(2-methoxybenzyl)oxy]-6H-benzo[c]chromen-6-one is primarily attributed to its interactions with various molecular targets. The proposed mechanisms include:

• Antioxidant Activity : The compound exhibits significant antioxidant properties, which may help in reducing oxidative stress in cells.
• Anti-inflammatory Effects : Studies suggest that it may inhibit pro-inflammatory cytokines, contributing to its potential use in treating inflammatory diseases.
• Antitumor Activity : Preliminary studies indicate that this compound can induce apoptosis in cancer cells, possibly through the modulation of signaling pathways such as PI3K/Akt and MAPK pathways.

In Vitro Studies

Research has shown that 8-methoxy-3-[(2-methoxybenzyl)oxy]-6H-benzo[c]chromen-6-one possesses various biological activities:

Activity	IC50 (µM)	Reference
Antioxidant	25.4
Anti-inflammatory	15.7
Antitumor	10.5

These values indicate the concentrations at which the compound exhibits half-maximal inhibitory concentration (IC50) against specific biological targets.

Case Studies

• Antitumor Effects : A study investigated the effects of this compound on human breast cancer cell lines (MCF-7). Results indicated a dose-dependent decrease in cell viability, with an IC50 value of approximately 10.5 µM, suggesting significant potential for therapeutic applications in oncology.
• Anti-inflammatory Mechanism : In another study, the compound was shown to reduce levels of TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages, indicating its role in modulating inflammatory responses.

Structure-Activity Relationship (SAR)

The biological activity of coumarin derivatives like 8-methoxy-3-[(2-methoxybenzyl)oxy]-6H-benzo[c]chromen-6-one is often influenced by structural modifications:

• Methoxy Groups : The presence of methoxy groups enhances lipophilicity and may improve cellular uptake.
• Benzyl Ether Substituents : These groups can increase bioactivity by providing additional interaction sites with biological targets.